![molecular formula C12H17NO4S B7590187 2-[Benzenesulfonyl(2-methylpropyl)amino]acetic acid](/img/structure/B7590187.png)
2-[Benzenesulfonyl(2-methylpropyl)amino]acetic acid
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Overview
Description
2-[Benzenesulfonyl(2-methylpropyl)amino]acetic acid, also known as BMAA, is a non-proteinogenic amino acid that has gained attention due to its potential role in neurodegenerative diseases. BMAA is a naturally occurring compound found in cyanobacteria, which are commonly found in freshwater and marine environments. The purpose of
Mechanism of Action
The mechanism of 2-[Benzenesulfonyl(2-methylpropyl)amino]acetic acid-induced neurotoxicity is not fully understood, but it is thought to involve the activation of glutamate receptors and the inhibition of protein synthesis. This compound has also been shown to induce the production of reactive oxygen species and the accumulation of misfolded proteins, leading to oxidative stress and neurodegeneration.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of protein synthesis, the induction of oxidative stress, and the activation of glutamate receptors. This compound has also been found to accumulate in various tissues, including the brain, liver, and muscle.
Advantages and Limitations for Lab Experiments
2-[Benzenesulfonyl(2-methylpropyl)amino]acetic acid has been used in various lab experiments to study its neurotoxic effects and potential role in neurodegenerative diseases. One advantage of using this compound is its ability to induce neurotoxicity in cell cultures and animal models, allowing for the study of neurodegenerative diseases in a controlled environment. However, one limitation of using this compound is its potential toxicity and the need for proper safety precautions.
Future Directions
There are several future directions for 2-[Benzenesulfonyl(2-methylpropyl)amino]acetic acid research, including the development of new methods for detecting this compound in environmental samples and the identification of potential biomarkers for this compound exposure. Additionally, further research is needed to fully understand the mechanism of this compound-induced neurotoxicity and its potential role in neurodegenerative diseases.
Synthesis Methods
2-[Benzenesulfonyl(2-methylpropyl)amino]acetic acid can be synthesized through various methods, including the reaction of benzenesulfonyl chloride with 2-methylpropylamine and subsequent reaction with glycine. Another method involves the reaction of benzenesulfonyl chloride with isobutylamine and subsequent reaction with sodium cyanide and carbon dioxide.
Scientific Research Applications
2-[Benzenesulfonyl(2-methylpropyl)amino]acetic acid has been implicated in the development of neurodegenerative diseases, including Alzheimer's disease, Parkinson's disease, and amyotrophic lateral sclerosis (ALS). Research has shown that this compound can induce neurotoxicity in cell cultures and animal models, leading to the accumulation of misfolded proteins and oxidative stress. This compound has also been found in the brains of patients with neurodegenerative diseases.
properties
IUPAC Name |
2-[benzenesulfonyl(2-methylpropyl)amino]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO4S/c1-10(2)8-13(9-12(14)15)18(16,17)11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFKZMAPMTXZMMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN(CC(=O)O)S(=O)(=O)C1=CC=CC=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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